Cas no 177610-84-3 (Benzo[b]cyclopropa[e]pyran-1a(1H)-carboxamide,7,7a-dihydro-7-oxo-N-phenyl-)

Benzo[b]cyclopropa[e]pyran-1a(1H)-carboxamide,7,7a-dihydro-7-oxo-N-phenyl- structure
177610-84-3 structure
Product Name:Benzo[b]cyclopropa[e]pyran-1a(1H)-carboxamide,7,7a-dihydro-7-oxo-N-phenyl-
CAS No:177610-84-3
MF:C17H13NO3
MW:279.290024518967
CID:98253
PubChem ID:44377905
Update Time:2025-04-18

Benzo[b]cyclopropa[e]pyran-1a(1H)-carboxamide,7,7a-dihydro-7-oxo-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]cyclopropa[e]pyran-1a(1H)-carboxamide,7,7a-dihydro-7-oxo-N-phenyl-
    • 7-Oxo-N-phenyl-7,7a-dihydrocyclopropa[b]chromene-1a(1H)-carboxami de
    • CHEMBL164739
    • 177610-84-3
    • SCHEMBL6959539
    • AKOS015909612
    • Inchi: 1S/C17H13NO3/c19-15-12-8-4-5-9-14(12)21-17(10-13(15)17)16(20)18-11-6-2-1-3-7-11/h1-9,13H,10H2,(H,18,20)
    • InChI Key: IQXKCVCVMGJCGV-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C(C2CC12C(NC1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 279.08959
  • Monoisotopic Mass: 279.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 457
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4A^2
  • XLogP3: 2.3

Experimental Properties

  • PSA: 55.4
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